Cas no 1929606-78-9 (4-Bromo-6-fluoro-1,3-benzoxazole)

• Product Name: 4-Bromo-6-fluoro-1,3-benzoxazole
• CAS No: 1929606-78-9
• MF: C₇H₃BrFNO
• MW: 216.007224321365
• MDL: MFCD29049291
• CID: 4629896
• PubChem ID: 122237448
• Update Time: 2025-05-24

4-Bromo-6-fluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-fluorobenzoxazole (ACI)
• E85063
• 4-BROMO-6-FLUORO-1,3-BENZOXAZOLE
• 4-Bromo-6-fluorobenzo[d]oxazole
• 1929606-78-9
• PS-11790
• MFCD29049291
• AKOS037655546
• 4-Bromo-6-fluoro-1,3-benzoxazole

• MDL： MFCD29049291
• Inchi： 1S/C7H3BrFNO/c8-5-1-4(9)2-6-7(5)10-3-11-6/h1-3H
• InChI Key： UUMOCNVCZVQRDP-UHFFFAOYSA-N
• SMILES： FC1C=C2C(N=CO2)=C(Br)C=1

Computed Properties

• Exact Mass: 214.93820g/mol
• Monoisotopic Mass: 214.93820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-Bromo-6-fluoro-1,3-benzoxazole

Recent Advances in the Application of 4-Bromo-6-fluoro-1,3-benzoxazole (CAS: 1929606-78-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-6-fluoro-1,3-benzoxazole (CAS: 1929606-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly valued for its ability to serve as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have highlighted its potential in targeting specific enzymatic pathways and modulating protein-protein interactions, making it a promising candidate for therapeutic intervention.

One of the most notable advancements involves the use of 4-Bromo-6-fluoro-1,3-benzoxazole in the design of novel kinase inhibitors. Researchers have demonstrated its efficacy in selectively inhibiting certain tyrosine kinases, which are often implicated in cancer progression. The bromo and fluoro substituents on the benzoxazole ring enhance the compound's binding affinity and selectivity, as evidenced by in vitro and in silico studies. These findings have paved the way for further optimization of this scaffold to improve pharmacokinetic properties and reduce off-target effects.

In addition to its role in kinase inhibition, 4-Bromo-6-fluoro-1,3-benzoxazole has been explored as a building block for antimicrobial agents. Recent publications have reported its incorporation into compounds exhibiting potent activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways, although further mechanistic studies are warranted.

Another exciting development is the application of this compound in the development of fluorescent probes for bioimaging. The benzoxazole core, when functionalized with appropriate fluorophores, has been shown to exhibit strong fluorescence properties, enabling real-time visualization of cellular processes. This has proven particularly useful in studying intracellular signaling pathways and monitoring drug delivery in vivo. Recent work has also explored its potential in theranostic applications, where diagnostic and therapeutic functions are combined into a single agent.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 4-Bromo-6-fluoro-1,3-benzoxazole-based compounds. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as addressing solubility and stability issues. Collaborative research between academic institutions and pharmaceutical companies has been instrumental in overcoming these hurdles, with several patents filed in the past year for novel synthetic methodologies and formulations.

In conclusion, 4-Bromo-6-fluoro-1,3-benzoxazole (CAS: 1929606-78-9) continues to be a valuable scaffold in chemical biology and pharmaceutical research, with recent studies expanding its applications across multiple therapeutic areas. The compound's versatility, combined with ongoing optimization efforts, positions it as a key player in the development of next-generation therapeutics and diagnostic tools. Future research directions may include exploration of its potential in targeted drug delivery systems and combination therapies, as well as further elucidation of its mechanisms of action at the molecular level.